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Compound of Interest

Compound Name: 13-Methyltetradecanoic Acid

Cat. No.: B1674694

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 13-Methyltetradecanoic Acid.

13-Methyltetradecanoic acid is not classified as a hazardous substance according to the
Classification, Labelling and Packaging (CLP) regulation.[1] It is not known to have irritating
effects on the skin or eyes, nor does it have sensitizing effects.[2] However, adherence to
proper disposal protocols is crucial to maintain a safe laboratory environment and comply with
regulations.

Summary of Key Disposal and Safety Information
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Characteristic Information Source

Hazard Classification Not classified as hazardous [1]

_ _ In accordance with national
Primary Disposal Route )
and local regulations

N May be disposed of with
Small Quantities [1]
household waste

) ] Do not allow to enter sewers,
Environmental Precautions [1][2]
surface, or ground water

Container Handii Leave in original containers;
ontainer Handling o
do not mix with other waste

Step-by-Step Disposal Protocol

1.

Waste Identification and Segregation:

Keep 13-Methyltetradecanoic acid waste separate from other chemical waste streams.
Ensure the waste container is clearly labeled with the chemical name.

. Container Management:

Whenever possible, use the original container to store the waste.

Ensure the container is in good condition, free from leaks, and securely sealed to prevent
spills.

Handle uncleaned, empty containers as you would the product itself.
. Disposal of Small Quantities:

For very small quantities, disposal with regular laboratory or household waste may be
permissible, subject to local regulations.[1] Always confirm your institution's specific policies.

. Disposal of Spilled Material:
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In the event of a spill, absorb the material using an inert, liquid-binding material such as
sand, diatomite, acid binders, or universal binders.[1][2]

Collect the contaminated absorbent material into a suitable, sealable container.

Dispose of the contaminated material as waste, following the same procedures for the
chemical itself.[2]

. Disposal of Empty Containers:

To ensure the complete removal of the chemical, triple rinse the empty container with a
suitable solvent.[3][4]

Collect the solvent rinsate and manage it as chemical waste.

Once thoroughly cleaned and dried, the container may be disposed of as non-hazardous
waste or recycled, depending on institutional guidelines.

. Final Disposal:

Dispose of the contained chemical waste through your institution's designated hazardous
waste disposal program or a licensed chemical waste contractor.

Adhere strictly to all national and local regulations governing chemical waste disposal.

Disposal Decision Workflow
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Start: 13-Methyltetradecanoic Acid Waste

Is the quantity small?

Yes Np

Check Local Regulations for Small Quantity Disposal

Yes No
>
Absorb with Inert Material (e.g., sand, diatomite) Is it an empty container?
A
Dispose with Household/Regular Waste No (Bulk Was{e) es
Collect in a Labeled, Sealed Container Triple Rinse with Suitable Solvent

Collect Rinsate as Chemical Waste

Dispose of Clean Container as Non-Hazardous Waste

A\

Dispose through Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Disposal decision workflow for 13-Methyltetradecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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